Cas no 2228733-56-8 (4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one)
4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one
- EN300-1810395
- 2228733-56-8
- 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one
-
- Inchi: 1S/C12H19NO2/c1-12(2)7-3-4-8(9(12)5-7)10-6-15-11(14)13-10/h7-10H,3-6H2,1-2H3,(H,13,14)
- InChI Key: KXNRRGXYHBQYHS-UHFFFAOYSA-N
- SMILES: O1C(NC(C1)C1CCC2CC1C2(C)C)=O
Computed Properties
- Exact Mass: 209.141578849g/mol
- Monoisotopic Mass: 209.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 38.3Ų
4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1810395-0.05g |
4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one |
2228733-56-8 | 0.05g |
$900.0 | 2023-09-19 | ||
| Enamine | EN300-1810395-0.1g |
4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one |
2228733-56-8 | 0.1g |
$943.0 | 2023-09-19 | ||
| Enamine | EN300-1810395-0.25g |
4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one |
2228733-56-8 | 0.25g |
$985.0 | 2023-09-19 | ||
| Enamine | EN300-1810395-0.5g |
4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one |
2228733-56-8 | 0.5g |
$1027.0 | 2023-09-19 | ||
| Enamine | EN300-1810395-1.0g |
4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one |
2228733-56-8 | 1g |
$1070.0 | 2023-06-02 | ||
| Enamine | EN300-1810395-2.5g |
4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one |
2228733-56-8 | 2.5g |
$2100.0 | 2023-09-19 | ||
| Enamine | EN300-1810395-5.0g |
4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one |
2228733-56-8 | 5g |
$3105.0 | 2023-06-02 | ||
| Enamine | EN300-1810395-10.0g |
4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one |
2228733-56-8 | 10g |
$4606.0 | 2023-06-02 | ||
| Enamine | EN300-1810395-1g |
4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one |
2228733-56-8 | 1g |
$1070.0 | 2023-09-19 | ||
| Enamine | EN300-1810395-5g |
4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one |
2228733-56-8 | 5g |
$3105.0 | 2023-09-19 |
4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one
Comprehensive Overview of 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one (CAS No. 2228733-56-8)
The compound 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one (CAS No. 2228733-56-8) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structural features, including the bicyclo[3.1.1]heptane core and the oxazolidin-2-one moiety, make it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a building block for novel drug candidates, especially in the development of anti-inflammatory and antimicrobial agents.
In recent years, the demand for heterocyclic compounds like 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one has surged due to their versatility in medicinal chemistry. The oxazolidinone group, in particular, is known for its bioactivity, which has led to its incorporation into several FDA-approved drugs. This compound's CAS No. 2228733-56-8 is frequently searched in academic and industrial databases, reflecting its growing relevance in synthetic chemistry and drug discovery.
One of the key trends driving interest in this compound is the rise of green chemistry and sustainable synthesis methods. Researchers are exploring eco-friendly routes to synthesize 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one, minimizing waste and energy consumption. This aligns with global efforts to reduce the environmental impact of chemical production. Additionally, the compound's potential applications in crop protection and agrochemical formulations have sparked discussions in the agricultural sector.
The structural complexity of 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one presents both challenges and opportunities for synthetic chemists. Its bicyclic framework requires precise stereochemical control during synthesis, making it a valuable target for methodological development. Recent advancements in catalysis and asymmetric synthesis have enabled more efficient routes to this compound, addressing earlier limitations in scalability and yield.
From a pharmacological perspective, the oxazolidin-2-one moiety in this compound is of particular interest due to its resemblance to known bioactive molecules. Studies suggest that derivatives of 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one could exhibit antibacterial or antifungal properties, making them potential candidates for addressing antibiotic resistance. This aligns with the growing public concern over superbugs and the need for new therapeutic options.
In the context of material science, this compound's rigid bicyclo[3.1.1]heptane structure offers unique properties for designing advanced polymers or coatings. Its incorporation into polymeric matrices could enhance thermal stability or mechanical strength, appealing to industries seeking high-performance materials. The CAS No. 2228733-56-8 is often referenced in patents related to these applications, underscoring its industrial significance.
Analytical characterization of 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and stereochemistry, which are critical for its intended applications. Quality control protocols for CAS No. 2228733-56-8 are rigorously developed to meet the standards of pharmaceutical and agrochemical industries.
Looking ahead, the future of 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one appears promising, with ongoing research exploring its derivatives and analogs. The compound's versatility and the increasing demand for specialty chemicals in healthcare and agriculture ensure its continued relevance. As synthetic methodologies evolve and new applications emerge, CAS No. 2228733-56-8 will likely remain a focal point in scientific and industrial discussions.
2228733-56-8 (4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)